Cas no 684648-78-0 (2-(2-methyl-1H-imidazol-1-yl)pyridine-3-carbonitrile)

2-(2-methyl-1H-imidazol-1-yl)pyridine-3-carbonitrile structure
684648-78-0 structure
Product Name:2-(2-methyl-1H-imidazol-1-yl)pyridine-3-carbonitrile
CAS No:684648-78-0
MF:C10H8N4
MW:184.19732093811
CID:4143858
PubChem ID:12094559
Update Time:2025-04-24

2-(2-methyl-1H-imidazol-1-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 2-(2-methyl-1H-imidazol-1-yl)-
    • 2-(2-methyl-1H-imidazol-1-yl)pyridine-3-carbonitrile
    • 684648-78-0
    • AKOS000182247
    • JCB64878
    • 2-(2-METHYLIMIDAZOL-1-YL)PYRIDINE-3-CARBONITRILE
    • G53683
    • EN300-75341
    • SCHEMBL7130873
    • Inchi: 1S/C10H8N4/c1-8-12-5-6-14(8)10-9(7-11)3-2-4-13-10/h2-6H,1H3
    • InChI Key: XVCNYXQXHWXABU-UHFFFAOYSA-N
    • SMILES: C1(N2C(C)=NC=C2)=NC=CC=C1C#N

Computed Properties

  • Exact Mass: 184.074896272Da
  • Monoisotopic Mass: 184.074896272Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 54.5Ų

2-(2-methyl-1H-imidazol-1-yl)pyridine-3-carbonitrile Pricemore >>

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